Cas no 5798-78-7 ((4-Bromophenyl)methyl Chloroformate)

• Product Name: (4-Bromophenyl)methyl Chloroformate
• CAS No: 5798-78-7
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 2092031
• PubChem ID: 13292929
• Update Time: 2025-11-01

(4-Bromophenyl)methyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)methyl Carbonochloridate
• p-Bromobenzyl Chloroformate
• 4-bromobenzyl carbonochloridate
• (4-bromophenyl)methylchloroformate
• UNII-WOF21NRS5D
• 5798-78-7
• Carbonochloridic acid, (4-bromophenyl)methyl ester
• WOF21NRS5D
• F73558
• (4-bromophenyl)methyl chloroformate
• p-Bromobenzyl chloroformate [MI]
• EN300-121103
• Q27292753
• DTXSID80535249
• p-Bromocarbobenzoxy chloride
• SCHEMBL4330946
• AKOS017548401
• 845-350-2
• (4-Bromophenyl)methyl Chloroformate

• Inchi： 1S/C8H6BrClO2/c9-7-3-1-6(2-4-7)5-12-8(10)11/h1-4H,5H2
• InChI Key： GRSFXTWVHXJJQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(=O)Cl

Computed Properties

• Exact Mass: 247.92397g/mol
• Monoisotopic Mass: 247.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 288.3±23.0 °C at 760 mmHg
• Flash Point: 128.1±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-Bromophenyl)methyl Chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Bromophenyl)methyl Chloroformate

Introduction to (4-Bromophenyl)methyl Chloroformate (CAS No. 5798-78-7)

(4-Bromophenyl)methyl Chloroformate, with the chemical formula C₈H₅BrO₃Cl, is a versatile and highly reactive compound widely utilized in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 5798-78-7, has garnered significant attention due to its role as an intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of both a bromophenyl group and a chloroformate moiety, make it a valuable tool for chemists and biologists exploring novel therapeutic agents.

The (4-Bromophenyl)methyl Chloroformate molecule is particularly interesting because of its ability to participate in nucleophilic substitution reactions, which are fundamental to the construction of complex molecular architectures. The chloroformate group, in particular, is known for its reactivity in forming amides and esters through reaction with amines and alcohols, respectively. This reactivity has been leveraged in the development of new drugs and agrochemicals, where precise molecular modifications are essential.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various diseases. The (4-Bromophenyl)methyl Chloroformate has emerged as a key intermediate in this endeavor, particularly in the synthesis of kinase inhibitors and other targeted therapies. For instance, studies have demonstrated its utility in generating substituted phenyl derivatives that exhibit potent inhibitory effects on specific kinases involved in cancer progression. These findings highlight the compound's significance in drug discovery pipelines.

The bromine substituent on the phenyl ring of (4-Bromophenyl)methyl Chloroformate adds an additional layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are crucial for constructing biaryl structures, which are prevalent in many biologically active compounds. The ability to introduce bromine at a specific position on the aromatic ring provides chemists with a high degree of control over molecular architecture, enabling the design of novel compounds with tailored biological properties.

Recent advancements in synthetic methodologies have further enhanced the utility of (4-Bromophenyl)methyl Chloroformate. For example, palladium-catalyzed reactions have enabled the efficient coupling of this compound with various heterocycles, leading to the synthesis of complex scaffolds that mimic natural products and drug-like molecules. These techniques have opened up new avenues for medicinal chemists seeking to develop innovative therapeutic strategies.

The pharmaceutical industry has also recognized the importance of intermediates like (4-Bromophenyl)methyl Chloroformate in accelerating drug development processes. Its use in combinatorial chemistry and high-throughput screening has allowed researchers to rapidly explore large libraries of compounds, increasing the chances of identifying lead candidates with desirable pharmacological profiles. This approach has been instrumental in bringing new drugs to market more efficiently.

In addition to its applications in drug discovery, (4-Bromophenyl)methyl Chloroformate has found utility in materials science and polymer chemistry. The ability to incorporate brominated aromatic units into polymers can enhance their thermal stability and mechanical properties, making them suitable for high-performance applications. Furthermore, the reactivity of the chloroformate group allows for post-polymerization modifications, enabling the creation of functionalized materials with specific properties.

The synthesis of (4-Bromophenyl)methyl Chloroformate typically involves bromination followed by chloroformylation of an appropriate precursor. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, ensuring its availability for industrial and academic research purposes. These improvements have been driven by the demand for high-quality intermediates that meet stringent purity requirements.

In conclusion, (4-Bromophenyl)methyl Chloroformate (CAS No. 5798-78-7) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific endeavors.